Cas no 384364-81-2 (ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
• CAS No: 384364-81-2
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 5801396
• PubChem ID: 2129919
• Update Time: 2025-06-28

ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-methoxy-2-(4-methoxyphenyl)benzofuran-3-carboxylate
• ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-methoxy-2-(4-methoxyphenyl)-, ethyl ester
• Z56858919
• Oprea1_773464
• F1190-0327
• AKOS001061566
• 384364-81-2

• Inchi： 1S/C19H18O5/c1-4-23-19(20)17-15-11-14(22-3)9-10-16(15)24-18(17)12-5-7-13(21-2)8-6-12/h5-11H,4H2,1-3H3
• InChI Key： XEZGUJVZAJUTDE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC)C=C2C(C(OCC)=O)=C1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 326.11542367g/mol
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 480.5±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate

Introduction to Ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate (CAS No. 384364-81-2)

Ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate, identified by its CAS number 384364-81-2, is a compound of significant interest in the field of pharmaceutical chemistry. This benzofuran derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The presence of methoxy groups at the 5th and 4th positions of the phenyl ring, along with the ester functionality at the 3rd position, contributes to its distinct chemical properties and reactivity.

The benzofuran core is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive molecules. Its aromatic system provides a stable platform for further functionalization, while the ester group offers opportunities for metabolic transformation and interaction with biological targets. The specific arrangement of substituents in ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate makes it a promising candidate for investigating its pharmacological effects.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that this derivative may interact with enzymes and receptors involved in critical metabolic pathways. The methoxy groups, in particular, are known to modulate electronic properties and hydrogen bonding capabilities, which could influence its binding affinity and selectivity.

In the context of current research, there is growing interest in natural product-inspired molecules due to their structural complexity and biological relevance. Compounds derived from benzofuran have been explored for their potential anti-inflammatory, antimicrobial, and anticancer properties. The structural features of ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate align well with these natural product motifs, making it an attractive candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and esterification processes. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product is suitable for downstream applications. The use of protective groups and careful reaction optimization has been crucial in constructing the desired molecular framework.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have begun to explore its pharmacokinetic profile and preliminary toxicity assessments suggest that it is well-tolerated at tested doses. These findings have spurred further interest in evaluating its therapeutic potential in vivo models.

The role of bioinformatics in drug discovery has also been instrumental in identifying promising candidates like ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate. By integrating data from various databases, researchers can predict target interactions and assess potential side effects before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process and improved the likelihood of success.

The chemical diversity introduced by the methoxy substituents on the phenyl ring is particularly noteworthy. These groups not only enhance solubility but also influence electronic distribution across the molecule. Such features are often critical for achieving optimal binding interactions with biological targets. Detailed spectroscopic analysis, including NMR and mass spectrometry, has confirmed the structural integrity of ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate, providing confidence in its use for further studies.

Ongoing research aims to elucidate the mechanism of action for this compound by investigating its interactions with specific enzymes or receptors. Initial findings suggest that it may modulate pathways involved in inflammation or cell proliferation, making it relevant for conditions such as arthritis or certain types of cancer. These preliminary results are encouraging but require further validation through comprehensive biochemical assays.

The versatility of this benzofuran derivative also opens up possibilities for derivative synthesis. By modifying other functional groups or introducing additional substituents, researchers can generate a library of compounds with tailored properties. Such libraries are invaluable tools for high-throughput screening programs aimed at identifying novel therapeutic agents.

In conclusion, ethyl 5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate (CAS No. 384364-81-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. Its synthesis has been achieved through well-established organic methodologies, while computational studies provide insights into its potential interactions with biological targets. Further research is warranted to fully explore its therapeutic potential and optimize its pharmacological properties.